Cas no 864918-47-8 (N-(3,5-dimethylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864918-47-8
• MF: C₁₉H₁₉N₃OS₂
• MW: 369.503661394119
• CID: 6348683
• PubChem ID: 7119383
• Update Time: 2025-06-09

N-(3,5-dimethylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• F0698-0280
• 864918-47-8
• N-(3,5-dimethylphenyl)-2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• N-(3,5-dimethylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
• AKOS024597777
• N-(3,5-dimethylphenyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• Inchi： 1S/C19H19N3OS2/c1-12-8-13(2)10-15(9-12)20-17(23)11-24-19-21-18(22-25-19)16-7-5-4-6-14(16)3/h4-10H,11H2,1-3H3,(H,20,23)
• InChI Key： IQWBPATUCROAKD-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C=CC=CC=2C)=NS1)CC(NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 369.09695459g/mol
• Monoisotopic Mass: 369.09695459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 108Ų

Additional information on N-(3,5-dimethylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Recent Advances in the Study of N-(3,5-dimethylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864918-47-8)

The compound N-(3,5-dimethylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864918-47-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This thiadiazole derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of N-(3,5-dimethylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide to enhance its bioactivity and selectivity. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict its binding affinity with various biological targets. These in silico studies suggest that the compound exhibits high affinity for specific protein kinases and receptors, which are implicated in inflammatory and oncogenic pathways.

In vitro and in vivo experiments have further validated the compound's potential as a therapeutic agent. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(3,5-dimethylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, the compound showed promising results in preclinical models of rheumatoid arthritis, reducing joint inflammation and tissue damage without significant adverse effects.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies indicate that N-(3,5-dimethylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies reveal that the compound triggers mitochondrial dysfunction and activates caspase-dependent apoptotic pathways. These findings highlight its potential as a novel chemotherapeutic agent, particularly for treating drug-resistant cancers.

Despite these promising results, several challenges remain in the development of N-(3,5-dimethylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Researchers are also exploring combination therapies to enhance the compound's efficacy and reduce the likelihood of resistance development.

In conclusion, N-(3,5-dimethylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864918-47-8) represents a promising lead compound in the fields of anti-inflammatory and anticancer drug development. Ongoing research efforts are expected to provide deeper insights into its mechanism of action and therapeutic potential, paving the way for its eventual clinical application.